Cas no 263897-19-4 (2-chloro-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid)

• Product Name: 2-chloro-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid
• CAS No: 263897-19-4
• MF: C₁₃H₁₇ClN₂O₄S
• MW: 332.803081274033
• CID: 843234
• PubChem ID: 2339313
• Update Time: 2025-04-19

2-chloro-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(4-ETHYL-PIPERAZINE-1-SULFONYL)-BENZOIC ACID
• 2-chloro-5-[(4-ethyl-1-piperazinyl)sulfonyl]Benzoic acid
• 2-chloro-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid
• SCHEMBL6207754
• EN300-00682
• 2-Chloro-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid
• 2-chloro-5-(4-ethylpiperazin-1-yl)sulfonylbenzoic acid
• MFCD03658021
• 263897-19-4
• Z53035494
• FJDYPIZFPSVWCA-UHFFFAOYSA-N
• 2-chloro-5-(4-ethylpiperazine-1-sulfonyl)benzoic acid
• SMR000370868
• 2-Chloro-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoicacid
• SR-01000036216-1
• SR-01000036216
• DA-26490
• MLS000760766
• 2-Chloro-5-(4-ethyl-1-piperazinylsulphonyl)benzoic acid
• 2-CHLORO-5-(4-ETHYLPIPERAZIN-1-YLSULFONYL)BENZOIC ACID
• F83088
• CS-0218369
• AKOS008946363

• MDL： MFCD03658021
• Inchi： 1S/C13H17ClN2O4S/c1-2-15-5-7-16(8-6-15)21(19,20)10-3-4-12(14)11(9-10)13(17)18/h3-4,9H,2,5-8H2,1H3,(H,17,18)
• InChI Key： FJDYPIZFPSVWCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 332.0597559g/mol
• Monoisotopic Mass: 332.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.3Ų